1,2,4-Tribromobenzene (CAS No. 615-54-3): An Overview of Its Properties, Applications, and Recent Research
1,2,4-Tribromobenzene (CAS No. 615-54-3) is a brominated aromatic compound with a molecular formula of C6H3Br3. This compound has gained significant attention in various scientific and industrial applications due to its unique chemical properties and potential uses. In this comprehensive overview, we will delve into the physical and chemical characteristics of 1,2,4-Tribromobenzene, its applications in different fields, and the latest research findings that highlight its significance.
Physical and Chemical Properties
1,2,4-Tribromobenzene is a white to off-white crystalline solid at room temperature. It has a molecular weight of 280.79 g/mol and a melting point ranging from 100 to 103°C. The compound is insoluble in water but readily dissolves in organic solvents such as ethanol, acetone, and dichloromethane. The high bromine content in 1,2,4-Tribromobenzene contributes to its stability and resistance to oxidation, making it a valuable intermediate in various chemical syntheses.
Synthesis and Production
The synthesis of 1,2,4-Tribromobenzene typically involves the bromination of benzene or its derivatives. One common method is the sequential bromination of benzene using bromine in the presence of a catalyst such as iron(III) bromide. This process can be optimized to achieve high yields and selectivity for the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the production of 1,2,4-Tribromobenzene, including the use of microwave-assisted synthesis and catalytic systems that minimize waste generation.
Applications in Industry and Research
1,2,4-Tribromobenzene finds applications in various industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of certain drugs and drug candidates. Its high bromine content makes it useful for radiolabeling studies in medicinal chemistry. Additionally, 1,2,4-Tribromobenzene is employed in the production of flame retardants for polymers and textiles. The compound's stability and low volatility contribute to its effectiveness in these applications.
In materials science, 1,2,4-Tribromobenzene is used as a precursor for the synthesis of advanced materials such as conductive polymers and organic semiconductors. Recent research has explored its potential in developing new materials with enhanced electronic properties for use in organic electronics and photovoltaic devices.
Toxicology and Environmental Impact
The toxicological profile of 1,2,4-Tribromobenzene is an important consideration for its safe handling and use. Studies have shown that exposure to high concentrations of this compound can cause irritation to the eyes and respiratory system. However, when used under controlled conditions and with appropriate safety measures, the risks associated with handling 1,2,4-Tribromobenzene can be minimized.
In terms of environmental impact, recent research has focused on understanding the fate and behavior of brominated compounds in aquatic ecosystems. While 1,2,4-Tribromobenzene is not considered highly persistent or bioaccumulative compared to other brominated compounds like polybrominated diphenyl ethers (PBDEs), it is still important to monitor its environmental levels to ensure sustainable use.
Laboratory Studies and Recent Research Findings
Laboratory studies have provided valuable insights into the reactivity and potential applications of 1,2,4-Tribromobenzene. For instance, a study published in the Journal of Organic Chemistry explored the use of 1,2,4-Tribromobenzene strong> as a building block for constructing complex organic molecules with specific functionalities. The researchers demonstrated that through selective functionalization reactions, they could synthesize compounds with improved biological activity and reduced toxicity.
Anther recent study published in Advanced Materials investigated the use of 1, 2,-Tribromobenzene as a precursor for synthesizing novel organic semiconductors with enhanced charge transport properties. The researchers reported that by incorporating 1, 2,-Tribromobenzene into polymer backbones or small molecule structures, they could achieve significant improvements in device performance for organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). p>
<p>In conclusion, 1, 2,-Tribromobenzene (CAS No. 615-54-3) is a versatile compound with a wide range of applications across various scientific disciplines.</ p>
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1,2,4-Tribromobenzene (CAS No. 615-54-3): An Overview of Its Properties, Applications, & Recent Research
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